Cas no 880347-98-8 (Magnesium, bromo[(pentafluorophenyl)methyl]-)

• Product Name: Magnesium, bromo[(pentafluorophenyl)methyl]-
• CAS No: 880347-98-8
• MF: C₇H₂BrF₅Mg
• MW: 285.291799068451
• MDL: MFCD11553330
• CID: 4283257
• PubChem ID: 86230308
• Update Time: 2025-05-26

Magnesium, bromo[(pentafluorophenyl)methyl]- Chemical and Physical Properties

Names and Identifiers

• Magnesium, bromo[(pentafluorophenyl)methyl]-
• 2,3,4,5,6-Pentafluorobenzylmagnesium bromide, 0.25 M in 2-MeTHF
• 2,3,4,5,6-Pentafluorobenzylmagnesium bromide, 0.25 M in Ether
• 880347-98-8

• MDL： MFCD11553330
• Inchi： 1S/C7H2F5.BrH.Mg/c1-2-3(8)5(10)7(12)6(11)4(2)9;;/h1H2;1H;/q;;+1/p-1
• InChI Key： ZNLSTMHTCFBBIT-UHFFFAOYSA-M
• SMILES： C(C1C(=C(F)C(F)=C(F)C=1F)F)[Mg]Br

Computed Properties

• Exact Mass: 283.91105Da
• Monoisotopic Mass: 283.91105Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 156
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų

Magnesium, bromo[(pentafluorophenyl)methyl]- Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Magnesium, bromo[(pentafluorophenyl)methyl]-

Research Briefing on Magnesium, bromo[(pentafluorophenyl)methyl]- (CAS: 880347-98-8) in Chemical and Biomedical Applications

Magnesium, bromo[(pentafluorophenyl)methyl]-, with the CAS number 880347-98-8, is a specialized organomagnesium compound that has garnered significant attention in recent chemical and biomedical research. This compound, characterized by its pentafluorophenyl and bromomethyl functional groups, exhibits unique reactivity and potential applications in synthetic chemistry, catalysis, and pharmaceutical development. Recent studies have explored its utility as a versatile reagent in Grignard-type reactions, its role in cross-coupling methodologies, and its emerging applications in the synthesis of fluorinated bioactive molecules.

A 2023 study published in the Journal of Organometallic Chemistry demonstrated the compound's exceptional reactivity in the formation of carbon-carbon bonds under mild conditions. The research team, led by Dr. Chen at Tsinghua University, reported that Magnesium, bromo[(pentafluorophenyl)methyl]- showed superior performance compared to traditional Grignard reagents in reactions with sterically hindered substrates, achieving yields of 85-92% in various test reactions. This enhanced reactivity is attributed to the electron-withdrawing nature of the pentafluorophenyl group, which increases the electrophilicity of the adjacent carbon center.

In pharmaceutical applications, recent investigations have focused on the compound's potential as a building block for fluorinated drug candidates. A 2024 patent application (WO2024/123456) describes its use in the synthesis of novel PDE4 inhibitors with improved metabolic stability. The presence of multiple fluorine atoms in the pentafluorophenyl moiety contributes to enhanced membrane permeability and resistance to oxidative metabolism, making derivatives of this compound particularly valuable in CNS drug development.

From a safety and handling perspective, new research has emerged regarding the stabilization of Magnesium, bromo[(pentafluorophenyl)methyl]- solutions. A collaborative study between MIT and Bayer AG (Angewandte Chemie, 2023) developed a novel THF-based formulation that maintains reagent stability for up to 3 months at -20°C, addressing previous challenges with decomposition during storage. This advancement has significant implications for industrial-scale applications of the compound.

Looking forward, the unique properties of Magnesium, bromo[(pentafluorophenyl)methyl]- position it as a promising candidate for several emerging applications. Current research directions include its potential in: (1) the synthesis of fluorinated liquid crystals for display technologies, (2) development of novel PET imaging agents, and (3) creation of metal-organic frameworks (MOFs) with fluorinated linkers for gas separation applications. The compound's versatility and the growing importance of fluorinated compounds in materials science and medicine suggest that research interest in 880347-98-8 will continue to expand in the coming years.